Cas no 721898-00-6 ([(Z)-3-(1H-Benzimidazol-2-yl)-3-cyano-2-hydroxyprop-2-enyl] 3,6-dichloropyridine-2-carboxylate)

• Product Name: [(Z)-3-(1H-Benzimidazol-2-yl)-3-cyano-2-hydroxyprop-2-enyl] 3,6-dichloropyridine-2-carboxylate
• CAS No: 721898-00-6
• MF: C₁₇H₁₀Cl₂N₄O₃
• MW: 389.192301273346
• CID: 6111466
• PubChem ID: 135466177
• Update Time: 2025-06-18

[(Z)-3-(1H-Benzimidazol-2-yl)-3-cyano-2-hydroxyprop-2-enyl] 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 721898-00-6
• [(Z)-3-(1H-Benzimidazol-2-yl)-3-cyano-2-hydroxyprop-2-enyl] 3,6-dichloropyridine-2-carboxylate
• AKOS033509703
• EN300-18015533
• 3-cyano-3-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-2-oxopropyl 3,6-dichloropyridine-2-carboxylate
• Z16552393

• Inchi： 1S/C17H10Cl2N4O3/c18-10-5-6-14(19)23-15(10)17(25)26-8-13(24)9(7-20)16-21-11-3-1-2-4-12(11)22-16/h1-6,24H,8H2,(H,21,22)/b13-9-
• InChI Key： MDKLVVJMZDLJTO-LCYFTJDESA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OC/C(=C(\C#N)/C1=NC2C=CC=CC=2N1)/O)Cl

Computed Properties

• Exact Mass: 388.0129956g/mol
• Monoisotopic Mass: 388.0129956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 112Ų

Additional information on [(Z)-3-(1H-Benzimidazol-2-yl)-3-cyano-2-hydroxyprop-2-enyl] 3,6-dichloropyridine-2-carboxylate

Introduction to [(Z)-3-(1H-Benzimidazol-2-yl)-3-cyano-2-hydroxyprop-2-enyl] 3,6-dichloropyridine-2-carboxylate (CAS No. 721898-00-6)

Compound with the chemical name [(Z)-3-(1H-Benzimidazol-2-yl)-3-cyano-2-hydroxyprop-2-enyl] 3,6-dichloropyridine-2-carboxylate and a CAS number of 721898-00-6 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The benzimidazole moiety, a well-known pharmacophore, is integrated into the molecular framework, enhancing its biological activity and therapeutic potential.

The structural composition of this compound includes several key functional groups that contribute to its reactivity and interaction with biological targets. The presence of a cyanide group at the third position of the prop-2-enyl chain and a hydroxy group at the second position introduces specific chemical properties that can influence its pharmacokinetic behavior. Additionally, the 3,6-dichloropyridine-2-carboxylate moiety provides a platform for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in compounds that incorporate benzimidazole derivatives due to their broad spectrum of biological activities. Benzimidazoles are known for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The compound in question combines these attributes with additional functionalities derived from the pyridine and cyano groups, making it a promising candidate for further investigation.

Current research in pharmaceutical chemistry increasingly focuses on developing molecules that can modulate specific biological pathways with high selectivity and efficacy. The Z-isomer configuration of the prop-2-enyl group in this compound is particularly noteworthy, as it can influence the compound's spatial orientation and binding affinity to biological targets. This aspect has been explored in several recent studies, which highlight the importance of stereochemistry in drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural optimization.

Evaluation of the pharmacological properties of this compound has revealed intriguing results that warrant further exploration. Preliminary in vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer and inflammation. The interaction between the benzimidazole ring and biological targets appears to be critical for its activity, suggesting that modifications to this core structure could lead to more potent derivatives.

The role of computational chemistry in understanding the molecular interactions of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and identify key residues involved in target interactions. These insights have guided experimental efforts aimed at optimizing the compound's pharmacological profile. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery processes.

The potential therapeutic applications of this compound are vast and span multiple disease areas. Its ability to interact with diverse biological targets makes it a versatile scaffold for drug development. Researchers are exploring its efficacy in treating neurological disorders, where benzimidazole derivatives have shown promise due to their ability to cross the blood-brain barrier. Additionally, its anti-inflammatory properties make it a candidate for addressing chronic inflammatory conditions.

The environmental impact and sustainability considerations are also important aspects when evaluating new pharmaceutical compounds. The synthesis process of this compound has been optimized to minimize waste generation and reduce energy consumption. Green chemistry principles have been incorporated into synthetic routes, ensuring that environmental responsibility is maintained throughout drug development.

The future direction of research on this compound involves expanding its chemical space through structural modifications and exploring new therapeutic modalities. By leveraging advanced synthetic techniques and interdisciplinary collaboration, scientists aim to develop novel derivatives with improved pharmacological properties. The benzimidazole-pyridine hybrid structure offers a rich ground for innovation, potentially leading to breakthroughs in treating complex diseases.